Cas no 31481-06-8 (Propanamide,N,N'-1,2-ethanediylbis[3-chloro-)

• Product Name: Propanamide,N,N'-1,2-ethanediylbis[3-chloro-
• CAS No: 31481-06-8
• MF: C₈H₁₄Cl₂N₂O₂
• MW: 241.114960193634
• CID: 317181
• PubChem ID: 241648
• Update Time: 2025-04-19

Propanamide,N,N'-1,2-ethanediylbis[3-chloro- Chemical and Physical Properties

Names and Identifiers

• 3-chloro-N-[2-(3-chloropropanoylamino)ethyl]propanamide
• 1,2-bis-(3-chloro-phenylcarbamoyloxy)-ethane
• 1,2-bis-(3-chloro-propionylamino)-ethane
• 1,2-Bis-(3-chlor-phenylcarbamoyloxy)-aethan
• 1,2-Bis-(3-chlor-propionylamino)-aethan
• AC1L5972
• AC1Q3QRR
• CTK4J8141
• ethane-1,2-diyl bis[(3-chlorophenyl)carbamate]
• HMS3085K23
• NSC3765
• NSC49406
• N,N'-(Ethane-1,2-diyl)bis(3-chloropropanimidic acid)
• NSC-49406
• SCHEMBL5525580
• 31481-06-8
• AKOS003877254
• N,N'-Bis(3-chloropropionyl)ethylenediamine
• N,N'-(Ethane-1,2-diyl)bis(3-chloropropanamide)
• DTXSID40953485
• Propanamide,N,N'-1,2-ethanediylbis[3-chloro-

• MDL： MFCD00088686
• Inchi： 1S/C8H14Cl2N2O2/c9-3-1-7(13)11-5-6-12-8(14)2-4-10/h1-6H2,(H,11,13)(H,12,14)
• InChI Key： ZVFBYHDYEGTZOW-UHFFFAOYSA-N
• SMILES： ClCCC(NCCNC(CCCl)=O)=O

Computed Properties

• Exact Mass: 240.04342
• Monoisotopic Mass: 240.043
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 7
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 58.2Ų

Experimental Properties

• Density: 1.235
• Boiling Point: 516.5°Cat760mmHg
• Flash Point: 266.2°C
• Refractive Index: 1.486
• PSA: 58.2
• LogP: 1.25840